Cas no 1060811-16-6 (2-(Trifluoromethyl)pyridine-3-sulfonyl Chloride)

2-(Trifluoromethyl)pyridine-3-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical chemistry. Its key advantages include the presence of a reactive sulfonyl chloride group, which facilitates efficient derivatization, and a trifluoromethyl-substituted pyridine ring, enhancing electron-withdrawing properties and stability. This compound is particularly valuable in the preparation of sulfonamides, sulfonate esters, and other functionalized intermediates. The trifluoromethyl group further contributes to improved lipophilicity and metabolic stability in derived compounds. Its high purity and consistent reactivity make it a reliable choice for applications in medicinal chemistry and agrochemical research. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-(Trifluoromethyl)pyridine-3-sulfonyl Chloride structure

1060811-16-6 structure

Product Name:2-(Trifluoromethyl)pyridine-3-sulfonyl Chloride

CAS No:1060811-16-6

MF:C₆H₃ClF₃NO₂S

MW:245.606729745865

MDL:MFCD13188846

CID:2619438

PubChem ID:23225574

Update Time:2025-05-28

2-(Trifluoromethyl)pyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2-(TRIFLUOROMETHYL)PYRIDINE-3-SULFONYL CHLORIDE
- 2-(TRIFLUOROMETHYL)-3-PYRIDINESULFONYL CHLORIDE
- GS2951
- AB67240
- 2-(Trifluoromethyl)pyridine-3-sulfonyl Chloride
- MDL： MFCD13188846
- Inchi： 1S/C6H3ClF3NO2S/c7-14(12,13)4-2-1-3-11-5(4)6(8,9)10/h1-3H
- InChI Key： IRINAFUPYRWEKL-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CN=C1C(F)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 297
Topological Polar Surface Area: 55.4

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abcr	AB337489-250 mg	2-(Trifluoromethyl)pyridine-3-sulfonyl chloride; .	1060811-16-6		250 mg	€357.80	2023-07-19
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